Cas no 77324-87-9 (Methyl 2-methyl-5-nitrobenzoate)

• Product Name: Methyl 2-methyl-5-nitrobenzoate
• CAS No: 77324-87-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00230865
• CID: 59884
• PubChem ID: 4377758
• Update Time: 2025-04-18

Methyl 2-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-5-nitrobenzoate
• Methyl 5-nitro-2-methylbenzoate
• METHYL 2-METHYL-5-NITROBENZOAT
• 2-Methyl-5-nitrobenzoic Acid Methyl Ester
• Methyl 5-Nitro-o-toluate
• 5-Nitro-o-toluic Acid Methyl Ester
• o-Toluicacid, 5-nitro-, methyl ester (6CI)
• Methyl 3-nitro-6-methylbenzoate
• 2-Methyl-5-nitro-benzoic acid methyl ester
• methyl2-methyl-5-nitrobenzoate
• Benzoic acid, 2-methyl-5-nitro-, methyl ester
• Methyl 2-methyl-5-nitro-benzoate
• KSC495S6B
• 2-Methyl-5-nitro methylbenzoate
• EBD6942
• TVGKPVDDCDQBRC-UHFFFAOYSA-N
• K
• SB38701
• 1-BENZOFURAN-2,3-DICARBOXYLICACID
• SY006877
• BCP24482
• methyl 2-methyl-5nitrobenzoate
• MFCD00230865
• AC-5781
• AKOS009486129
• AE-562/43459974
• EN300-83397
• AM804350
• M2220
• CS-W019818
• AS-11340
• SCHEMBL1319532
• DTXSID10402596
• FT-0647671
• 77324-87-9
• A9789
• J-522047
• methyl 2-methyl-5-notriobenzoate;2-methyl-5-nitro-benzoic acid methyl ester;

• MDL： MFCD00230865
• Inchi： 1S/C9H9NO4/c1-6-3-4-7(10(12)13)5-8(6)9(11)14-2/h3-5H,1-2H3
• InChI Key： TVGKPVDDCDQBRC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2

Experimental Properties

• Color/Form: No data available
• Density: 1.255
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 305.4°C at 760 mmHg
• Flash Point: 141.7℃
• Refractive Index: 1.548
• PSA: 72.12000
• LogP: 2.21300

Methyl 2-methyl-5-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H412
• Warning Statement： P264; P270; P273; P301+P312; P330; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters